Cas no 91969-06-1 (9H-Purine, 9-b-D-arabinofuranosyl-6-methoxy-)

9H-Purine, 9-b-D-arabinofuranosyl-6-methoxy- structure
91969-06-1 structure
Product Name:9H-Purine, 9-b-D-arabinofuranosyl-6-methoxy-
CAS No:91969-06-1
MF:C11H14N4O5
MW:282.252662181854
CID:807204
PubChem ID:124757
Update Time:2025-04-19

9H-Purine, 9-b-D-arabinofuranosyl-6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine, 9-b-D-arabinofuranosyl-6-methoxy-
    • (2R,3S,4S,5R)-2-(hydroxymethyl)-5-(6-methoxypurin-9-yl)oxolane-3,4-diol
    • 6-methoxypurine arabinoside
    • SCHEMBL6903709
    • 91969-06-1
    • 9H-Purine, 9-beta-D-arabinofuranosyl-6-methoxy-
    • HY-W416300
    • DTXSID20913648
    • 6-methoxy-9-pentofuranosyl-9H-purine
    • CS-0536183
    • (2R,3S,4S,5R)-2-(Hydroxymethyl)-5-(6-methoxy-9H-purin-9-yl)tetrahydrofuran-3,4-diol
    • 9-(beta-Arabinosyl)-6-methoxy-9-purine
    • 6-methoxy-9-beta-d-arabinofuranosylpurine
    • (2R,3S,4S,5R)-2-(hydroxymethyl)-5-(6-methoxypurin-9-yl)tetrahydrofuran-3,4-diol
    • 2-Hydroxymethyl-5-(6-methoxy-purin-9-yl)-tetrahydro-furan-3,4-diol
    • ara-M
    • NSC 409169
    • CHEMBL157635
    • Inchi: 1S/C11H14N4O5/c1-19-10-6-9(12-3-13-10)15(4-14-6)11-8(18)7(17)5(2-16)20-11/h3-5,7-8,11,16-18H,2H2,1H3/t5-,7-,8+,11-/m1/s1
    • InChI Key: UQQHOWKTDKKTHO-ICQCTTRCSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C=NC2C(=NC=NC1=2)OC)O)O

Computed Properties

  • Exact Mass: 282.09641956g/mol
  • Monoisotopic Mass: 282.09641956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 123Ų

Experimental Properties

  • Density: 1.3304 (rough estimate)
  • Boiling Point: 424.87°C (rough estimate)
  • Refractive Index: 1.6081 (estimate)
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